N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)-2-(4-isopropylphenyl)acetamide

• IUPAC Name: N-(1-ethyl-2-oxobenzo[cd]indol-6-yl)-2-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C24H24N2O2/c1-4-26-21-13-12-20(18-6-5-7-19(23(18)21)24(26)28)25-22(27)14-16-8-10-17(11-9-16)15(2)3/h5-13,15H,4,14H2,1-3H3,(H,25,27)
• InChI Key: WMTPMRNPWMMJLA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C3C(=C(C=C2)NC(=O)CC4=CC=C(C=C4)C(C)C)C=CC=C3C1=O
• Molecular Formula: C24H24N2O2
• Molecular Weight: 372.5 g/mol

Description

N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)-2-(4-isopropylphenyl)acetamide, also known as EI, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have unique biochemical and physiological effects.

Scientific Research Applications

Parabens in Scientific Research

Parabens are a group of synthetic compounds widely used as preservatives in cosmetics, pharmaceuticals, and food products due to their antimicrobial properties. Scientific research applications of parabens and related compounds often focus on their environmental occurrence, human exposure, metabolism, and potential health effects.

• Environmental Presence and Human Exposure Research indicates that parabens are ubiquitous in the environment and human bodies, suggesting widespread exposure through various routes. Studies have quantified parabens in human urine, indicating exposure across different populations and age groups, highlighting the need for continuous monitoring and assessment of potential health risks associated with paraben exposure (Liao, Liu, & Kannan, 2013).

• Metabolism and Elimination Understanding the metabolism and elimination of parabens is crucial for assessing their toxicological profile. Research has identified metabolites of parabens in human urine following exposure, providing insights into their biotransformation and potential biological effects (Moos, Angerer, Dierkes, Brüning, & Koch, 2016).

• Health Implications Studies have explored the potential health implications of paraben exposure, including their effects on oxidative stress, inflammation, and disease risk. Investigations into urinary phenol and paraben concentrations have examined their association with markers of oxidative stress and inflammation among pregnant women, suggesting potential mechanisms by which exposure to these compounds may influence health outcomes (Watkins, Ferguson, Anzalota Del Toro, Alshawabkeh, Cordero, & Meeker, 2015).